Cyclohex-3-en-1-yl-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone

• IUPAC Name: cyclohex-3-en-1-yl-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C15H22N4O/c1-18-11-16-17-14(18)13-8-5-9-19(10-13)15(20)12-6-3-2-4-7-12/h2-3,11-13H,4-10H2,1H3
• InChI Key: YQPYTXXQBRBJSN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1C2CCCN(C2)C(=O)C3CCC=CC3
• Molecular Formula: C15H22N4O
• Molecular Weight: 274.36 g/mol

Description

Cyclohex-3-en-1-yl-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone, also known as CTM, is a chemical compound that has potential applications in scientific research. CTM is a synthetic compound that has been developed for its ability to bind to specific receptors in the brain, making it a useful tool for studying the mechanisms of neurological disorders.

Mechanism of Action

The mechanism of action of Cyclohex-3-en-1-yl-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone involves its ability to bind to specific receptors in the brain, known as dopamine D3 receptors. These receptors are involved in the regulation of dopamine and other neurotransmitters, which play a key role in the development and progression of neurological disorders. By binding to these receptors, Cyclohex-3-en-1-yl-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone can modulate their activity, leading to changes in the levels of dopamine and other neurotransmitters in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Cyclohex-3-en-1-yl-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone are complex and not yet fully understood. However, studies have shown that Cyclohex-3-en-1-yl-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone can modulate the activity of dopamine D3 receptors, leading to changes in the levels of dopamine and other neurotransmitters in the brain. These changes can have a range of effects on the body, including changes in mood, behavior, and cognition.

Advantages and Limitations for Lab Experiments

One of the main advantages of Cyclohex-3-en-1-yl-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone for lab experiments is its specificity for dopamine D3 receptors. This allows researchers to study the effects of Cyclohex-3-en-1-yl-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone on these receptors in isolation, without interference from other receptors or neurotransmitters. However, the complex synthesis method and high cost of Cyclohex-3-en-1-yl-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone can be a limitation for some researchers, and may limit its availability for use in lab experiments.

Future Directions

There are many potential future directions for research on Cyclohex-3-en-1-yl-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone. One area of interest is the development of new treatments and therapies for neurological disorders, based on the mechanisms of action of Cyclohex-3-en-1-yl-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone. Another area of interest is the study of the effects of Cyclohex-3-en-1-yl-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone on other neurotransmitter systems, and its potential applications in the treatment of other disorders. Additionally, there is potential for the development of new synthetic compounds that are similar to Cyclohex-3-en-1-yl-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone, but with improved properties for use in scientific research.

Synthesis Methods

Cyclohex-3-en-1-yl-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone is synthesized using a multi-step process that involves the reaction of several different chemical compounds. The synthesis method for Cyclohex-3-en-1-yl-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone is complex and requires specialized equipment and expertise. The process involves the use of various chemical reagents and solvents, and must be carried out under carefully controlled conditions to ensure the purity and quality of the final product.

Scientific Research Applications

Cyclohex-3-en-1-yl-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone has potential applications in scientific research, particularly in the study of neurological disorders such as Parkinson's disease and schizophrenia. Cyclohex-3-en-1-yl-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone has been shown to bind to specific receptors in the brain, which are involved in the regulation of dopamine and other neurotransmitters. By studying the effects of Cyclohex-3-en-1-yl-[3-(4-methyl-1,2,4-triazol-3-yl)piperidin-1-yl]methanone on these receptors, researchers can gain a better understanding of the underlying mechanisms of these disorders, and develop new treatments and therapies.